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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to understanding and troubleshooting the effects of
saliva contamination on the adhesion of Heliosit orthodontic cement. The information is
presented in a question-and-answer format to directly address potential issues encountered
during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected shear bond strength of Heliosit to etched enamel under ideal
(uncontaminated) conditions?

According to the manufacturer's technical data, Heliosit Orthodontic has a shear bond strength
of 10 MPa to ceramic and 12 MPa to metal brackets when bonded to properly etched enamel.
[1] Another study reported a mean shear bond strength of 8.7 MPa for Heliosit with metal
brackets under control conditions.[2] It is important to note that bond strength can vary
depending on the specific experimental setup. One study evaluated the shear bond strength of
Heliosit at different time intervals, showing significantly lower bond strength 15 minutes after
bonding (3.20 + 1.71 MPa) compared to 24 hours (6.60 £ 3.05 MPa).[3]

Q2: How does saliva contamination affect the adhesion of resin-based orthodontic adhesives
like Heliosit?

While direct studies on the effect of saliva contamination on Heliosit are limited, research on
other resin-based orthodontic adhesives consistently shows a significant reduction in shear
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bond strength.[4][5] Saliva contaminates the etched enamel surface with glycoproteins that
interfere with the micromechanical interlocking of the adhesive resin.[4][5] This contamination
can lead to a weaker bond and premature bracket failure.

Q3: What is microleakage and how is it affected by saliva contamination?

Microleakage is the microscopic passage of bacteria, fluids, molecules, or ions between a
dental restoration or cement and the tooth structure. Saliva contamination during the bonding
process can increase microleakage by compromising the marginal seal of the adhesive.[6][7][8]
This can lead to enamel demineralization (white spot lesions) under the orthodontic brackets.
Studies on various orthodontic cements have shown that saliva contamination generally leads
to higher microleakage scores.[6]

Q4: What are the best practices to avoid saliva contamination during bracket bonding with
Heliosit?

Proper isolation of the working field is crucial for preventing saliva contamination. The standard
procedure includes:

Cleaning the enamel surface.[1]

Using cotton rolls or other isolation devices.[1]

Etching the enamel surface with 37% phosphoric acid.[1][9]

Thoroughly rinsing and drying the etched surface before applying Heliosit.[1]

Troubleshooting Guide

Problem: Low Shear Bond Strength Values

If you are experiencing lower than expected shear bond strength with Heliosit, consider the
following potential causes and solutions:
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Potential Cause Troubleshooting Steps

Ensure meticulous isolation of the tooth surface.

If contamination occurs after etching, rinse the
Saliva Contamination surface thoroughly with water, dry completely,

and re-etch for a short period (e.g., 10 seconds)

before applying the adhesive.

Verify the concentration of your phosphoric acid
nad e Etchi (37%) and the etching time (typically 15-30
nadequate Etchin
a g seconds). Ensure the etchant is fresh and

properly stored.

Use a calibrated curing light with an intensity of
at least 1100 mW/cmz. Ensure the light guide is

Insufficient Light Curing positioned as close as possible to the bracket
and cure for the manufacturer's recommended
time (e.g., 20 seconds).[2]

Allow sulfficient time for the bond to mature.
b wre Load Studies have shown that the shear bond
remature Loadin
J strength of Heliosit is significantly higher after 24

hours compared to 15 minutes post-bonding.[3]

Problem: High Microleakage Scores

If your experiments reveal significant microleakage around Heliosit-bonded brackets, refer to
these troubleshooting tips:
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Potential Cause Troubleshooting Steps

As with low bond strength, inadequate isolation
) o is a primary cause of microleakage. Re-evaluate
Saliva Contamination ] ) ]
your isolation protocol to prevent any moisture

contamination during the bonding procedure.

Apply a thin, uniform layer of Heliosit to the
] o bracket base. Avoid creating voids or excess

Improper Adhesive Application ) ) ) )
material at the margins, which can trap fluids

and bacteria.

Position and cure the bracket promptly after
] applying Heliosit to the etched and dried enamel
Material Placement Delay o ] ]
surface to minimize the window for potential

contamination.

Quantitative Data Summary

The following tables summarize shear bond strength data for Heliosit under normal conditions
and for other orthodontic adhesives under saliva-contaminated conditions to provide a
comparative perspective.

Table 1: Shear Bond Strength of Heliosit (Uncontaminated)
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Shear Bond Strength

Study Substrate Testing Conditions
(MPa)
Manufacturer's
12 Metal Bracket Etched Enamel
Data[1]
Manufacturer's i
10 Ceramic Bracket Etched Enamel
Data[1]
Algassar et al. (2023) Etched Enamel, 24h
8.7 Metal Bracket
[2] water storage
) 15 minutes post-
Pithon et al. (2015)[3] 3.20x1.71 Metal Bracket )
bonding
Pithon et al. (2015)[3] 6.60 £ 3.05 Metal Bracket 24 hours post-bonding

Table 2: Effect of Saliva Contamination on Shear Bond Strength of Various Orthodontic

Adhesives (for comparative purposes)

Adhesive Type

Control (MPa)

Saliva Contaminated

(MPa)

Reference

Self-Etching Primer
System

>10

Significantly reduced

[4]

Conventional
Adhesive

>10

Significantly reduced

[5]

Experimental Protocols

Shear Bond Strength (SBS) Testing Protocol (General Methodology)

e Specimen Preparation: Extracted human or bovine teeth are embedded in acrylic resin, and

the buccal surface is flattened and polished.

o Etching: The enamel surface is etched with 37% phosphoric acid for 15-30 seconds, rinsed

with water, and thoroughly dried.
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o Contamination (for experimental groups): A standardized amount of fresh or artificial saliva is
applied to the etched surface for a specific duration (e.g., 30 seconds). Decontamination
procedures (e.qg., rinsing, drying, re-etching) are performed as per the experimental design.

o Bonding: An orthodontic bracket is coated with Heliosit and pressed firmly onto the prepared
enamel surface. Excess adhesive is removed from the margins.

o Curing: The adhesive is light-cured from all sides according to the manufacturer's
instructions (e.g., 20 seconds per side).

o Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours to allow
the bond to mature.

o Testing: A universal testing machine is used to apply a shear force to the bracket at a
constant crosshead speed (e.g., 1 mm/min) until debonding occurs. The force at failure is
recorded and divided by the bracket base area to calculate the SBS in megapascals (MPa).

Microleakage Assessment Protocol (General Methodology)

e Specimen Preparation and Bonding: Similar to the SBS protocol, brackets are bonded to
prepared tooth surfaces. For contamination groups, saliva is introduced during the bonding
process.

e Thermocycling: To simulate the oral environment, the specimens are subjected to a number
of thermal cycles (e.g., 500-1000 cycles) in water baths of varying temperatures (e.g., 5°C
and 55°C).

e Sealing: The apex of the tooth root is sealed with a material like sticky wax, and the entire
tooth surface, except for a 1 mm area around the bracket, is coated with nail varnish to
prevent dye penetration from areas other than the adhesive interface.

e Dye Immersion: The teeth are immersed in a dye solution (e.g., 0.5% methylene blue or 2%
basic fuchsin) for a specified period (e.g., 24 hours).

e Sectioning: The teeth are sectioned longitudinally through the center of the bracket.
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o Evaluation: The sections are examined under a stereomicroscope, and the extent of dye
penetration at the enamel-adhesive interface is scored using a standardized scale (e.g., 0 =
no leakage, 1 = leakage up to one-third of the bracket height, etc.).

Visualizations

Experimental Groups

Specimen Preparation

Tooth Embedding & Polishing H Enamel Etching (37% H3PO4) H

Bonding & Testing

Light Curing H 24 Water Storage H Shear Bond Strength Test

Heliosit Application & Bracket Placement }—»

Click to download full resolution via product page

Caption: Experimental workflow for Shear Bond Strength (SBS) testing.

Specimen Preparation & Bonding Simulated Aging Evaluation

Tooth Preparation & Bracket Bonding H Saliva Contamination (for experimental groups) H Thermocycling H Surface Sealing }—» Dye Immersion H Tooth Sectioning H Microscopic Evaluation & Scoring

Click to download full resolution via product page

Caption: Experimental workflow for microleakage assessment.
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Caption: Logical pathway of how saliva contamination affects adhesion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

